Cas no 1251695-36-9 (7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide)

• Product Name: 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide
• CAS No: 1251695-36-9
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5397248
• Update Time: 2025-05-26

7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methyl-4-oxo-N-(4-propan-2-ylphenyl)-1-propyl-1,8-naphthyridine-3-carboxamide
• 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

• Inchi： 1S/C22H25N3O2/c1-5-12-25-13-19(20(26)18-11-6-15(4)23-21(18)25)22(27)24-17-9-7-16(8-10-17)14(2)3/h6-11,13-14H,5,12H2,1-4H3,(H,24,27)
• InChI Key： YLAUNNGRKZXMOR-UHFFFAOYSA-N
• SMILES： N1(CCC)C2=C(C=CC(C)=N2)C(=O)C(C(NC2=CC=C(C(C)C)C=C2)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide

Recent Advances in the Study of 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS: 1251695-36-9)

The compound 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS: 1251695-36-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthyridine core and carboxamide functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the compound's role as a potent inhibitor of specific kinase enzymes. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide exhibits high selectivity and efficacy in inhibiting target kinases, making it a potential candidate for further preclinical evaluation.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's pharmacokinetic properties. Studies have shown that it possesses favorable absorption and distribution characteristics, with moderate metabolic stability. These findings are critical for understanding its potential as a therapeutic agent and for guiding future formulation strategies. Researchers have also employed advanced computational modeling techniques to predict its binding interactions with target proteins, further elucidating its mechanism of action.

Another noteworthy aspect of this compound is its structural versatility, which allows for the development of derivatives with enhanced pharmacological profiles. Recent synthetic efforts have focused on modifying the naphthyridine core and the carboxamide side chain to improve potency, selectivity, and bioavailability. These efforts have yielded several promising analogs, some of which are currently undergoing preclinical testing.

Despite these advancements, challenges remain in the development of 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide as a therapeutic agent. Issues such as potential off-target effects, toxicity, and scalability of synthesis need to be addressed in future studies. However, the compound's promising initial results and its potential for further optimization make it a compelling subject for ongoing research.

In conclusion, the recent studies on 7-methyl-4-oxo-N-[4-(propan-2-yl)phenyl]-1-propyl-1,4-dihydro-1,8-naphthyridine-3-carboxamide (CAS: 1251695-36-9) highlight its potential as a novel therapeutic agent, particularly in the context of kinase inhibition. Continued research efforts are expected to further elucidate its pharmacological properties and pave the way for its eventual clinical application.